4-isopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine hydrochloride

• IUPAC Name: 4-propan-2-yl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine;hydrochloride
• InChI: InChI=1S/C9H15N3.ClH/c1-6(2)8-9-7(3-4-10-8)11-5-12-9;/h5-6,8,10H,3-4H2,1-2H3,(H,11,12);1H
• InChI Key: DZQQSHZUIYSHGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C2=C(CCN1)NC=N2.Cl
• Molecular Formula: C9H16ClN3
• Molecular Weight: 201.70 g/mol

Description

4-isopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine hydrochloride is a useful research compound. Its molecular formula is C9H16ClN3 and its molecular weight is 201.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Histamine dihydrochloride (61.9 g, 336 mmol) was dissolved in a solution of NaOH (33.6 g, 841 mmol) in water (125 mL) and MeOH (500 mL), and isobutyraldehyde (61.4 mL, 672 mmol) was added. The reaction mixture was heated under reflux at 80° C. for 24 h, cooled to room temperature, the pH was adjusted to 7 with 1 M aq HCl solution (250 mL) and the solvents were removed in vacuo. The residue was dissolved in warm MeOH (300 mL), allowed to stand for 1 h, filtered and the solvents were removed in vacuo. The residue was stirred in MeOH (50 mL) and acetone (400 mL) for 2 h and was cooled to 4° C. for 2 h. The resulting precipitate was filtered and washed with acetone (100 mL) to give 4-isopropyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine hydrochloride (33.0 g, 48.7%) as a white solid.